Cas no 57167-43-8 (Xyloheptaose)
Xyloheptaose structure
Product Name:Xyloheptaose
CAS No:57167-43-8
MF:C35H58O29
MW:942.817635059357
CID:5040202
Update Time:2023-08-25
Xyloheptaose Chemical and Physical Properties
Names and Identifiers
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- Xyloheptaose
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxyoxane-3,4,5-triol
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- Inchi: 1S/C35H58O29/c36-8-1-53-30(23(45)15(8)37)60-10-3-55-32(25(47)17(10)39)62-12-5-57-34(27(49)19(12)41)64-14-7-58-35(28(50)21(14)43)63-13-6-56-33(26(48)20(13)42)61-11-4-54-31(24(46)18(11)40)59-9-2-52-29(51)22(44)16(9)38/h8-51H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27-,28-,29?,30+,31+,32+,33+,34+,35+/m1/s1
- InChI Key: SJTMIWYDZIBBRA-MOXQKMHFSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)O)O)O)[C@@H]1CO[C@H]([C@@H]([C@H]1O)O)O[C@@H]1CO[C@H]([C@@H]([C@H]1O)O)O[C@@H]1COC([C@@H]([C@H]1O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 29
- Heavy Atom Count: 64
- Rotatable Bond Count: 12
- Complexity: 1460
- XLogP3: -11.7
- Topological Polar Surface Area: 444
Xyloheptaose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | X750425-2.5mg |
Xyloheptaose |
57167-43-8 | 2.5mg |
$345.00 | 2023-05-17 | ||
| TRC | X750425-5mg |
Xyloheptaose |
57167-43-8 | 5mg |
$661.00 | 2023-05-17 | ||
| TRC | X750425-10mg |
Xyloheptaose |
57167-43-8 | 10mg |
$ 800.00 | 2023-09-05 | ||
| TRC | X750425-25mg |
Xyloheptaose |
57167-43-8 | 25mg |
$2738.00 | 2023-05-17 |
Xyloheptaose Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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